1-(2-Methoxy-2-phenylbutyl)-3-(o-tolyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Methoxy-2-phenylbutyl)-3-(o-tolyl)urea is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.413. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Chemistry Applications
One application of urea derivatives in analytical chemistry involves the separation of polar compounds. Pálfi-Ledniczky, Dénes, and Újszászy (1987) discussed the use of urea derivatives for the separation of polar metabolites like urea, glycolic, and aminoxyacetic acid amides through high-performance liquid chromatography (HPLC) on silica columns. This method, which employs C3-C4 alcohol and water mixtures as eluents, demonstrates the utility of urea derivatives in enhancing the separation and detection of polar substances (Pálfi-Ledniczky et al., 1987).
Chemical Synthesis
In chemical synthesis, the reactivity of urea derivatives towards other chemicals is of significant interest. Akhtar et al. (1977) explored the chemistry of ureidobenzenesulfonyl chlorides, demonstrating the reactions of o-methoxyphenyl-, N-phenyl-N',N'-dimethyl, and N-3-acetylphenyl-urea with chlorosulfonic acid. This research highlights the potential of urea derivatives in the synthesis of complex organic compounds, offering insights into reaction mechanisms and the synthesis of potentially bioactive molecules (Akhtar et al., 1977).
Medicinal Chemistry and Drug Design
In medicinal chemistry, Denoyelle et al. (2012) identified N,N'-diarylureas as potent activators of the eIF2α kinase heme-regulated inhibitor (HRI), which can inhibit cancer cell proliferation. By optimizing these compounds for better solubility while retaining bioactivity, they demonstrated the potential of urea derivatives as leads for developing non-toxic and target-specific anticancer agents (Denoyelle et al., 2012).
Material Science
In the field of material science, the interaction of urea derivatives with various substances can be utilized for the development of new materials or analytical techniques. For example, the interaction of urea derivatives with DNA has been studied to understand the binding mechanisms, which could have implications for the design of DNA-targeted therapies or materials (Ajloo et al., 2015).
Properties
IUPAC Name |
1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-4-19(23-3,16-11-6-5-7-12-16)14-20-18(22)21-17-13-9-8-10-15(17)2/h5-13H,4,14H2,1-3H3,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZBCWKKQIFAOOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CNC(=O)NC1=CC=CC=C1C)(C2=CC=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.